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Compound of Interest

Compound Name: 4-Methylphenylacetone

Cat. No.: B1295304 Get Quote

This technical guide provides a comprehensive overview of 4-methylphenylacetone, a

significant organic compound in various research and development applications. The document

details its synonyms, systematic IUPAC nomenclature, and an analysis of its structural isomers,

presenting the information in a clear and accessible format for researchers, scientists, and

professionals in drug development.

Chemical Identity and Nomenclature
4-Methylphenylacetone, a substituted aromatic ketone, is recognized by several names

across scientific literature and chemical databases. A clear understanding of its nomenclature

is crucial for accurate identification and information retrieval.

The systematic name for this compound, according to the International Union of Pure and

Applied Chemistry (IUPAC), is 1-(4-methylphenyl)propan-2-one.[1][2][3] This name precisely

describes the molecular structure: a propan-2-one backbone where one of the methyl groups is

substituted with a 4-methylphenyl group.

A variety of synonyms are also in common use, reflecting both trivial names and alternative

systematic naming conventions. These are summarized in the table below for easy reference.
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Synonym Source/Type

4-Tolylacetone Trivial Name

(p-Methylphenyl)acetone Trivial Name[4][5]

1-(p-Tolyl)propan-2-one Systematic Alternative[3]

1-(4-Methylphenyl)acetone Systematic Alternative[3][4][5]

p-Methylphenylacetone Trivial Name[2][3][6]

4-Methyl benzene, acetone Descriptive Name[4][5]

1-(4-Methylphenyl)-2-propanone Systematic Alternative[2][3]

Table 1: Synonyms and IUPAC Name of 4-Methylphenylacetone.

Structural Isomers of 4-Methylphenylacetone
Structural isomers are molecules that share the same molecular formula but have different

structural arrangements of atoms. For 4-methylphenylacetone, with the molecular formula

C₁₀H₁₂O, numerous structural isomers exist. These can be categorized based on the position

of the substituents on the aromatic ring, the position of the carbonyl group, and the

arrangement of the carbon skeleton. A selection of key structural isomers is presented below,

highlighting the diversity of chemical structures with the same atomic composition.
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Isomer Name IUPAC Name
Key Structural Difference

from 4-Methylphenylacetone

2-Methylphenylacetone
1-(2-methylphenyl)propan-2-

one

Positional isomer: Methyl

group is at the ortho position

on the phenyl ring.

3-Methylphenylacetone
1-(3-methylphenyl)propan-2-

one

Positional isomer: Methyl

group is at the meta position

on the phenyl ring.

4-Ethylacetophenone 1-(4-ethylphenyl)ethanone

Isomer of the side chain: An

ethyl group is attached to the

phenyl ring, and the ketone is

an acetophenone.

2,4-Dimethylacetophenone
1-(2,4-

dimethylphenyl)ethanone

Positional isomers: Two methyl

groups on the phenyl ring.

3,4-Dimethylacetophenone
1-(3,4-

dimethylphenyl)ethanone

Positional isomers: Two methyl

groups on the phenyl ring.

1-Phenylbutan-2-one 1-Phenylbutan-2-one

Isomer of the carbon skeleton:

A butyl chain with a ketone at

the second position.

4-Phenylbutan-2-one 4-Phenylbutan-2-one

Isomer of the carbon skeleton:

A phenyl group at the terminus

of a butanone chain.

Propyl phenyl ketone 1-Phenylbutan-1-one

Isomer of the carbonyl

position: The carbonyl group is

adjacent to the phenyl ring.

Table 2: Selected Structural Isomers of 4-Methylphenylacetone (C₁₀H₁₂O).

Visualization of Isomeric Relationships
To visually represent the relationship between 4-methylphenylacetone and its primary

positional isomers, a diagram is provided below. This illustrates how simple changes in the
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substitution pattern on the aromatic ring lead to distinct chemical entities.

Positional Isomers of Methylphenylacetone

4-Methylphenylacetone

2-Methylphenylacetone

Ortho Isomer

3-Methylphenylacetone

Meta Isomer

Click to download full resolution via product page

Positional Isomers of Methylphenylacetone

This guide serves as a foundational resource for professionals engaged in chemical research

and development, providing essential data on the nomenclature and structural diversity of 4-
methylphenylacetone and its related isomers. The structured presentation of this information

aims to facilitate clear communication and further investigation in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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